3-(4-Hydroxyphenyl)-5-trifluoromethylbenzoic acid

• IUPAC Name: 3-(4-hydroxyphenyl)-5-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C14H9F3O3/c15-14(16,17)11-6-9(5-10(7-11)13(19)20)8-1-3-12(18)4-2-8/h1-7,18H,(H,19,20)
• InChI Key: HXUQFNQGEFMGES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=CC(=C2)C(F)(F)F)C(=O)O)O
• Molecular Formula: C14H9F3O3
• DSSTOX Substance ID: DTXSID50688736
• Molecular Weight: 282.21 g/mol
• CAS No.: 1261993-35-4

Description

3-(4-Hydroxyphenyl)-5-trifluoromethylbenzoic acid is an organic compound characterized by the presence of a hydroxyphenyl group and a trifluoromethyl group attached to a benzoic acid core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Hydroxyphenyl)-5-trifluoromethylbenzoic acid typically involves multi-step organic reactions. One common method is the Suzuki-Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an aryl boronic acid. The reaction conditions often include the use of a palladium catalyst, a base such as potassium carbonate, and a solvent like toluene or ethanol .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and cost-effectiveness, often using continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

3-(4-Hydroxyphenyl)-5-trifluoromethylbenzoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a quinone derivative.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous conditions.

Substitution: Nucleophiles like amines or thiols under basic conditions.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Alcohol derivatives.

Substitution: Various substituted benzoic acid derivatives depending on the nucleophile used.

Scientific Research Applications

3-(4-Hydroxyphenyl)-5-trifluoromethylbenzoic acid has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or a ligand for receptor studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers with specific properties.

Mechanism of Action

The mechanism of action of 3-(4-Hydroxyphenyl)-5-trifluoromethylbenzoic acid depends on its application. In medicinal chemistry, it may act by binding to specific molecular targets, such as enzymes or receptors, thereby modulating their activity. The hydroxyphenyl group can interact with active sites through hydrogen bonding, while the trifluoromethyl group can enhance binding affinity through hydrophobic interactions .

Comparison with Similar Compounds

Similar Compounds

3-(4-Hydroxyphenyl)propanoic acid: Shares the hydroxyphenyl group but lacks the trifluoromethyl group.

3-(4-Hydroxyphenyl)amino)propanoic acid: Contains an amino group instead of a carboxylic acid group.

Uniqueness

3-(4-Hydroxyphenyl)-5-trifluoromethylbenzoic acid is unique due to the presence of the trifluoromethyl group, which imparts distinct chemical properties such as increased lipophilicity and metabolic stability. This makes it a valuable compound for developing drugs with improved pharmacokinetic profiles.